Cas no 380443-55-0 (1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine)

$1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine structure$

380443-55-0 structure

Product Name:1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine

CAS No:380443-55-0

MF:C₁₆H₁₉N₅S

MW:313.420561075211

CID:6250952

PubChem ID:3781362

Update Time:2024-01-06

1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine
- HMS1760D14
- SR-01000010616-1
- AKOS000811786
- AKOS016877850
- 2-(2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)-5-methylpyrazol-3-amine
- F1143-0593
- 380443-55-0
- ZINC00390181
- ZINC00390180
- SR-01000010616
- Z56808846
- 1-{5,11-dimethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine
- 1-(2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-amine
- 1-(2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-amine
- Inchi： 1S/C16H19N5S/c1-8-4-5-11-12(6-8)22-16-14(11)15(18-10(3)19-16)21-13(17)7-9(2)20-21/h7-8H,4-6,17H2,1-3H3
- InChI Key： HHSGACBOGQWVOI-UHFFFAOYSA-N
- SMILES： S1C2C(=C(N=C(C)N=2)N2C(=CC(C)=N2)N)C2=C1CC(C)CC2

Computed Properties

Exact Mass: 313.13611680g/mol
Monoisotopic Mass: 313.13611680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 97.9Å²

1-{5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}-3-methyl-1H-pyrazol-5-amine Pricemore >>

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